Cas no 142506-26-1 (3-Glucosyl-cyanidin)

3-Glucosyl-cyanidin structure
3-Glucosyl-cyanidin structure
Product Name:3-Glucosyl-cyanidin
CAS No:142506-26-1
MF:C21H21O11
MW:449.384847402573
CID:2077813
PubChem ID:441699
Update Time:2025-04-21

3-Glucosyl-cyanidin Chemical and Physical Properties

Names and Identifiers

    • 3-Glucosyl-cyanidin
    • Chrysanthemin
    • Cyanidin-3-glucosid
    • Cyanidin-3-glucosid-Kation
    • Glycocyanidin
    • Cyanidin 3-O- galactopyranoside
    • 1-BENZOPYRYLIUM, 2-(3,4-DIHYDROXYPHENYL)-3-(.BETA.-D-GALACTOPYRANOSYLOXY)-5,7-DIHYDROXY-
    • E87173
    • UNII-YM35G4AYEY
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-chromeniumyl beta-D-galactopyranoside chloride
    • SCHEMBL1097555
    • 142506-26-1
    • CHEBI:27475
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-1-benzopyran-1-ium-3-yl hexopyranoside
    • Q63399308
    • 3-(beta-D-galactopyranosyloxy)-3',4',5,7-tetrahydroxyflavylium
    • Cyanidin 3-O-beta-D-galactopyranoside
    • Cyanidin 3-galactoside cation
    • Idaein
    • CHEMBL1197952
    • (2S,3R,4S,5R,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • DTXSID80950312
    • Cyanidin 3-o-galactoside cation
    • C08647
    • 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3-(beta-D-galactopyranosyloxy)-5,7-dihydroxy-
    • Cyanidin 3-O-beta-galactopyranoside
    • Cyanidin 3-galactoside
    • Cyanidin 3-O-galactoside
    • YM35G4AYEY
    • 3',4',5,7-Tetrahydroxy-3-(beta-D-galactopyranosyloxy)anthocyanidin
    • Inchi: 1S/C21H20O11/c22-7-16-17(27)18(28)19(29)21(32-16)31-15-6-10-12(25)4-9(23)5-14(10)30-20(15)8-1-2-11(24)13(26)3-8/h1-6,16-19,21-22,27-29H,7H2,(H3-,23,24,25,26)/p+1/t16-,17+,18+,19-,21-/m1/s1
    • InChI Key: RKWHWFONKJEUEF-WVXKDWSHSA-O
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

  • Exact Mass: 449.10838648g/mol
  • Monoisotopic Mass: 449.10838648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 181Ų
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